Cas no 62217-48-5 (4,7-Octadienoic acid, 3,3-dimethyl-, ethyl ester)

• Product name: 4,7-Octadienoic acid, 3,3-dimethyl-, ethyl ester
• CAS No: 62217-48-5
• MF: C₁₂H₂₀O₂
• MW: 196.286
• CID: 454128
• PubChem ID: 71388738

4,7-Octadienoic acid, 3,3-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,7-Octadienoic acid, 3,3-dimethyl-, ethyl ester
• ethyl 3,3-dimethylocta-4,7-dienoate
• 62217-48-5
• DTXSID90810791

• Inchi： InChI=1S/C12H20O2/c1-5-7-8-9-12(3,4)10-11(13)14-6-2/h5,8-9H,1,6-7,10H2,2-4H3
• InChI Key： PZQBBQDQJANZLD-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC(C)(C)C=CCC=C

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.3

Experimental Properties

• PSA: 26.3